Cas no 5165-15-1 (L-Glutamic Anhydride Hydrochloride)

• Product Name: L-Glutamic Anhydride Hydrochloride
• CAS No: 5165-15-1
• MF: C₅H₈ClNO₃
• MW: 165.574920654297
• CID: 3286349
• Update Time: 2025-11-01

L-Glutamic Anhydride Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-PYRAN-2,6(3H)-DIONE, 3-AMINODIHYDRO-, HYDROCHLORIDE, (S)-
• L-Glutamic Anhydride Hydrochloride

• Inchi： 1S/C5H7NO3.ClH/c6-3-1-2-4(7)9-5(3)8;/h3H,1-2,6H2;1H/t3-;/m0./s1
• InChI Key： AZOANCZWSITZTF-DFWYDOINSA-N
• SMILES： C1(OC(=O)CC[C@@H]1N)=O.[H]Cl

Additional information on L-Glutamic Anhydride Hydrochloride

L-Glutamic Anhydride Hydrochloride (CAS No. 5165-15-1): A Comprehensive Overview

L-Glutamic Anhydride Hydrochloride (CAS No. 5165-15-1) is a versatile compound with significant applications in the fields of pharmaceuticals, biotechnology, and chemical research. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use.

Chemical Properties and Structure

L-Glutamic Anhydride Hydrochloride is a white crystalline solid with the molecular formula C₅H₈ClNO₃. It has a molecular weight of 173.58 g/mol. The compound is highly soluble in water and exhibits excellent stability under standard laboratory conditions. The anhydride structure of L-Glutamic Anhydride Hydrochloride makes it a valuable intermediate in the synthesis of various peptides and amino acids.

Synthesis Methods

The synthesis of L-Glutamic Anhydride Hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of L-glutamic acid with a dehydrating agent such as acetic anhydride or thionyl chloride, followed by treatment with hydrochloric acid to form the hydrochloride salt. Another method involves the cyclization of L-glutamic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC).

Biological Activities and Applications

L-Glutamic Anhydride Hydrochloride has been extensively studied for its biological activities and potential therapeutic applications. One of its key roles is as a precursor in the synthesis of glutamate-based drugs and peptides. Glutamate, an important neurotransmitter in the central nervous system, plays a crucial role in synaptic transmission and neuronal function. Derivatives of L-Glutamic Anhydride Hydrochloride have shown promise in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Recent research has also explored the use of L-Glutamic Anhydride Hydrochloride in drug delivery systems. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it an attractive candidate for enhancing the solubility and bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Controlled Release demonstrated that L-Glutamic Anhydride Hydrochloride-based nanoparticles significantly improved the oral bioavailability of curcumin, a natural compound with potent anti-inflammatory and antioxidant properties.

Clinical Trials and Research Developments

The clinical potential of compounds derived from L-Glutamic Anhydride Hydrochloride is an active area of research. Several clinical trials are currently underway to evaluate their efficacy and safety in treating various diseases. For example, a Phase II clinical trial conducted by researchers at Harvard Medical School investigated the use of a glutamate receptor antagonist derived from L-Glutamic Anhydride Hydrochloride in patients with chronic pain. The results showed significant reductions in pain intensity and improved quality of life for participants.

In another study published in the journal Nature Communications, scientists at the University of California, San Francisco, used L-Glutamic Anhydride Hydrochloride-based peptides to develop a novel vaccine adjuvant. The adjuvant enhanced the immune response to various antigens, demonstrating its potential for improving vaccine efficacy against infectious diseases such as influenza and HIV.

Safety Considerations and Handling Guidelines strong>

While L-Glutamic Anhydride Hydrochloride strong> is generally considered safe for laboratory use, proper handling guidelines should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to prevent skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken. If the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. Ingestion or inhalation may require medical attention, and emergency services should be contacted if necessary.

Conclusion strong> p > < p >In summary ,< strong >L-Glutamic Anhydride Hydrochloride strong > (CAS No . 5165-15-1) is a multifaceted compound with wide-ranging applications in pharmaceuticals , biotechnology , and chemical research . Its unique chemical properties , biological activities , and potential therapeutic uses make it an important molecule for ongoing scientific investigations . As research continues to uncover new possibilities ,< strong >L-Glutamic Anhydride Hydrochloride strong > is poised to play an increasingly significant role in advancing medical treatments and drug delivery systems . p > article > < / response >